Cas no 374913-99-2 ((1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(2-furylmethyl)amine)

• Product Name: (1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(2-furylmethyl)amine
• CAS No: 374913-99-2
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• CID: 3074755
• PubChem ID: 739228
• Update Time: 2025-10-16

(1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(2-furylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• (1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(2-furylmethyl)amine
• Oprea1_853220
• 1-(1,5-Dihydrobenzo[e][1,3]dioxepin-3-yl)-N-(furan-2-ylmethyl)methanamine
• STL304847
• AKOS000300421
• SB61392
• Oprea1_320329
• 374913-99-2
• 1-(1,5-dihydro-2,4-benzodioxepin-3-yl)-N-(furan-2-ylmethyl)methanamine
• AB00098235-01
• TimTec1_008415
• (5,9-Dihydro-6,8-dioxa-benzocyclohepten-7-ylmethyl)-furan-2-ylmethyl-amine
• HMS1557O11

• MDL： MFCD01806902
• Inchi： 1S/C15H17NO3/c1-2-5-13-11-19-15(18-10-12(13)4-1)9-16-8-14-6-3-7-17-14/h1-7,15-16H,8-11H2
• InChI Key： BFWYUNAKVHMCCE-UHFFFAOYSA-N
• SMILES： O1CC2C=CC=CC=2COC1CNCC1=CC=CO1

Computed Properties

• Exact Mass: 259.12084340Da
• Monoisotopic Mass: 259.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(2-furylmethyl)amine

Comprehensive Overview of (1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(2-furylmethyl)amine (CAS No. 374913-99-2)

The compound (1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(2-furylmethyl)amine (CAS No. 374913-99-2) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its complex name reflects its intricate architecture, combining a benzodioxepin core with a furylmethyl amine moiety. This hybrid structure positions it as a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential due to its versatile reactivity and potential biological activities.

In recent years, the demand for novel heterocyclic compounds like (1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(2-furylmethyl)amine has surged, driven by advancements in synthetic chemistry and the need for innovative therapeutic agents. The benzodioxepin scaffold, in particular, is known for its presence in bioactive molecules, making it a hotspot for medicinal chemistry studies. Meanwhile, the furylmethyl group adds another layer of functionality, often associated with enhanced binding affinity and metabolic stability. These attributes make CAS No. 374913-99-2 a subject of intense scrutiny in academic and industrial labs alike.

One of the most frequently asked questions about this compound revolves around its synthesis and purification. The preparation of (1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(2-furylmethyl)amine typically involves multi-step organic reactions, including condensation and reduction steps. Optimizing these processes is critical to achieving high yields and purity, which are essential for downstream applications. Additionally, researchers often inquire about its solubility, stability, and spectroscopic properties, all of which are crucial for handling and characterization.

The potential applications of CAS No. 374913-99-2 extend beyond pharmaceuticals. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules, such as ligands for catalysis or components in advanced materials. The benzodioxepin ring, for instance, can impart rigidity and planarity, which are desirable traits in material science. Similarly, the furylmethyl amine group can serve as a versatile handle for further functionalization, enabling the creation of diverse derivatives with tailored properties.

From an SEO perspective, keywords like "benzodioxepin derivatives," "furylmethyl amine synthesis," and "CAS 374913-99-2 applications" are highly relevant. These terms align with common search queries from researchers and industry professionals seeking detailed information about this compound. Moreover, integrating trending topics such as "green chemistry" and "sustainable synthesis" can enhance the article's visibility, as these are hot-button issues in the scientific community. Addressing these themes while discussing (1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(2-furylmethyl)amine ensures the content remains both current and engaging.

In conclusion, (1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(2-furylmethyl)amine (CAS No. 374913-99-2) represents a fascinating area of research with broad implications across multiple disciplines. Its dual functionality, combining a benzodioxepin core and a furylmethyl amine group, offers a wealth of opportunities for innovation. Whether in drug development, material science, or synthetic chemistry, this compound continues to captivate researchers worldwide, promising exciting discoveries in the years to come.